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Compound of Interest

Compound Name: Ethaboxam

Cat. No.: B041704 Get Quote

Ethaboxam is a synthetic fungicide belonging to the thiazole carboxamide chemical class,

demonstrating both protective and curative properties against a range of plant-pathogenic

oomycetes.[1][2] This technical guide provides an in-depth overview of its chemical properties,

mechanism of action, fungicidal efficacy, and relevant experimental protocols for research and

development professionals.

Core Chemical and Physical Properties
Ethaboxam's fundamental chemical identifiers and physicochemical properties are

summarized below.
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Identifier Value Reference

CAS Number 162650-77-3 [1][3][4][5][6]

Molecular Formula C₁₄H₁₆N₄OS₂ [3][4][5][6]

IUPAC Name

N-[cyano(thiophen-2-

yl)methyl]-4-ethyl-2-

(ethylamino)-1,3-thiazole-5-

carboxamide

[3]

Molecular Weight 320.43 g/mol [1][4][6]

Physical State Very pale yellow solid powder [7]

Vapor Pressure 6.1 x 10⁻⁷ torr [3]

Water Solubility Moderately soluble [2]

Soil Aerobic Half-life 0.9 to 9.6 days [3]

Aquatic Aerobic Half-life 29 to 52 days [3]

Soil Mobility (Koc)
404 to 1,684 ml/g (Slightly to

moderately mobile)
[3]

Mechanism of Action
Ethaboxam is classified by the Fungicide Resistance Action Committee (FRAC) as a Group 22

fungicide.[1][3] Its primary mode of action is the disruption of β-tubulin assembly during mitosis.

[1][2][3] This interference with microtubule formation is a critical mechanism in its fungicidal

activity against oomycetes.[1]

Beyond its primary target, ethaboxam is believed to possess multiple sites of action, including

the inhibition of nuclear migration from the growing germ tube and mycelia, and the apparent

inhibition of mitochondrial oxygen consumption.[3] This multi-faceted mechanism contributes to

its efficacy and potentially lowers the risk of resistance development compared to single-site

action fungicides.[1][8]
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Caption: Proposed mechanism of action for Ethaboxam.

Fungicidal Activity and Efficacy
Ethaboxam is particularly effective against oomycete pathogens, which cause destructive

diseases such as late blight, downy mildew, and root rot in various crops.[1] Its efficacy has

been quantified through in vitro studies, with Minimum Inhibitory Concentration (MIC) and 50%

Effective Concentration (EC₅₀) values determined for several key pathogens.

Pathogen Parameter Value (mg/L) Reference

Phytophthora

infestans
MIC 0.1 - 0.5 [1]

Phytophthora capsici MIC 1.0 - 5.0 [1]

Pythium sylvaticum EC₅₀
Lower at 13°C than

23°C
[4]

Pythium torulosum EC₅₀
Higher at 23°C than

13°C
[4]
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In further studies, ethaboxam demonstrated the ability to completely inactivate all tested

isolates of P. infestans within 48 hours at a concentration of 10 mg/L, and all tested isolates of

P. capsici within 96 hours at the same concentration.[9]

Experimental Protocols
General Synthesis Route
The commercial production of ethaboxam involves a multi-step chemical synthesis centered

around its thiazole carboxamide structure.[2] While specific proprietary methods may vary, a

general synthesis can be conceptualized as follows:

Preparation of Key Intermediates: This involves the synthesis of 4-ethyl-2-(ethylamino)-1,3-

thiazole-5-carboxylic acid and amino(thiophen-2-yl)acetonitrile.

Amide Bond Formation: The carboxylic acid intermediate is activated, for example, by

conversion to an acid chloride or using a coupling agent.

Coupling Reaction: The activated carboxylic acid is then reacted with the amino(thiophen-2-

yl)acetonitrile intermediate to form the final ethaboxam molecule through an amide linkage.

Purification: The crude product is purified using standard techniques such as recrystallization

or chromatography to yield the final, high-purity compound.

In Vitro Fungicidal Activity Assay (MIC Determination)
This protocol outlines a general method for determining the Minimum Inhibitory Concentration

(MIC) of ethaboxam against oomycete pathogens.

Media Preparation: Prepare a suitable growth medium (e.g., V8 juice agar or lima bean agar)

and autoclave. Allow the medium to cool to approximately 50-60°C.

Ethaboxam Stock Solution: Prepare a stock solution of ethaboxam in a suitable solvent

(e.g., dimethyl sulfoxide - DMSO).

Serial Dilutions: Perform serial dilutions of the ethaboxam stock solution to create a range of

desired test concentrations.
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Amended Media: Add the ethaboxam dilutions to the molten agar to achieve the final test

concentrations. Also, prepare control plates containing only the solvent (DMSO) and

unamended control plates.

Inoculation: Place a mycelial plug (e.g., 5 mm diameter) from the actively growing edge of a

pathogen culture onto the center of each agar plate.

Incubation: Incubate the plates in the dark at an appropriate temperature for the specific

pathogen (e.g., 20-25°C).

Data Collection: Measure the radial growth of the mycelium daily until the growth on the

control plates reaches the edge of the plate.

MIC Determination: The MIC is the lowest concentration of ethaboxam that completely

inhibits the visible growth of the pathogen.

Analytical Method for Ethaboxam Residue in Soil
This protocol is based on methods validated by the U.S. Environmental Protection Agency for

the determination of ethaboxam in soil using Liquid Chromatography with Tandem Mass

Spectrometry (LC/MS/MS).[10][11]

Sample Extraction:

Weigh 20 g of soil into a polyethylene bottle.

Add 80 mL of an extraction solvent (e.g., 70:30 acetonitrile/water).

Shake for approximately 30 minutes.

Centrifuge the sample to separate the solid and liquid phases.

Filter the supernatant.

Repeat the extraction process and combine the extracts.

Liquid-Liquid Partitioning:
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Transfer an aliquot of the extract and add water.

Perform a liquid-liquid extraction with hexane to remove nonpolar interferences. Discard

the hexane layer.

Perform a subsequent extraction with ethyl acetate to isolate the ethaboxam. Collect the

ethyl acetate layer.

Evaporation and Reconstitution:

Evaporate the ethyl acetate extract to dryness under a stream of nitrogen.

Reconstitute the residue in a known volume of a suitable solvent mixture (e.g., 50:50

methanol/water) for analysis.

LC/MS/MS Analysis:

Inject the reconstituted sample into an LC/MS/MS system.

Use a suitable column (e.g., C18) and a mobile phase gradient (e.g., water and methanol

with formic acid) for chromatographic separation.

Detect and quantify ethaboxam using tandem mass spectrometry in positive electrospray

ionization mode, monitoring for specific precursor and product ion transitions.
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Caption: Workflow for Ethaboxam residue analysis in soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b041704?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b041704
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/270.htm
https://www.mda.state.mn.us/sites/default/files/inline-files/nur-ethaboxam.pdf
https://apsjournals.apsnet.org/doi/10.1094/PDIS-09-19-1818-RE
https://pubchem.ncbi.nlm.nih.gov/compound/Ethaboxam
https://cymitquimica.com/products/04-C13217000/162650-77-3/ethaboxam/
https://www.primaryinfo.com/agro-chemicals/ethaboxam.htm
https://www.epa.gov/system/files/documents/2023-05/EPA-Review-Petition-for-Ethaboxam.pdf
https://www.researchgate.net/publication/264018706_Improvement_in_Fungicidal_Activity_of_Ethaboxam_by_a_Non-ionic_Surfactant_Polyoxyethylene_Cetyl_Ether
https://www.epa.gov/sites/default/files/2019-11/documents/090205_49489921_der-fate_850.6100_12-2-16.pdf
https://www.epa.gov/pesticide-analytical-methods/ecm-ethaboxam-degradates-soil-mrid-49489941
https://www.benchchem.com/product/b041704#ethaboxam-cas-number-and-molecular-formula
https://www.benchchem.com/product/b041704#ethaboxam-cas-number-and-molecular-formula
https://www.benchchem.com/product/b041704#ethaboxam-cas-number-and-molecular-formula
https://www.benchchem.com/product/b041704#ethaboxam-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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